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Introduction

Water hardness is a critical parameter in numerous scientific and industrial applications,
primarily caused by the presence of dissolved divalent cations, mainly calcium (Ca?*) and
magnesium (Mg?*). The quantification of these ions is essential in fields ranging from
pharmaceutical manufacturing and drug development to environmental monitoring and quality
control. This application note provides a detailed protocol for the determination of calcium
hardness in water samples through complexometric titration using ethylenediaminetetraacetic
acid (EDTA) and murexide as the indicator. Murexide (ammonium purpurate) is a metal-ion
indicator that forms a complex with calcium ions, exhibiting a distinct color change at the
endpoint of the titration, allowing for accurate quantification.[1][2][3] This method is highly
specific for calcium at a high pH, as magnesium ions are precipitated out of the solution as
magnesium hydroxide.[4][5]

Principle of the Method

The determination of calcium hardness using murexide is based on a complexometric titration
with EDTA. EDTA is a hexadentate chelating agent that forms stable, 1:1 stoichiometric
complexes with metal ions like Ca2*. The reaction is carried out at a pH of 12-13, which is
achieved by adding a sodium hydroxide solution. At this high pH, any magnesium ions present
in the sample precipitate as magnesium hydroxide (Mg(OH)2), thus preventing their
interference with the titration.
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Murexide is added to the sample as an indicator. In the alkaline solution, murexide forms a
pink-colored complex with the free calcium ions. During the titration with a standardized EDTA
solution, the EDTA first reacts with any free Ca2* ions. Once all the free Ca2* has been
complexed by EDTA, the EDTA then displaces the murexide from the calcium-murexide
complex. This is because the Ca?*-EDTA complex is more stable than the Ca?*-murexide
complex. The release of the free murexide indicator into the solution results in a color change
from pink to purple, signaling the endpoint of the titration.

Experimental Protocols

1. Reagent Preparation

e 0.01 M EDTA Standard Solution:

o

Accurately weigh 3.723 g of analytical reagent grade disodium
ethylenediaminetetraacetate dihydrate (NazHzY-2H20).

o

Dissolve the EDTA in deionized water in a 1 L volumetric flask.

o

Make up to the mark with deionized water and mix thoroughly.

[¢]

Store in a polyethylene bottle.
e Sodium Hydroxide Solution (1 M):

o Carefully dissolve 40 g of sodium hydroxide (NaOH) pellets in approximately 800 mL of
deionized water in a beaker (Note: this is an exothermic reaction).

o Allow the solution to cool to room temperature.

o Transfer the solution to a 1 L volumetric flask and make up to the mark with deionized
water.

e Murexide Indicator Powder:

o Grind 0.2 g of murexide (ammonium purpurate) with 100 g of solid sodium chloride (NaCl)
using a mortar and pestle until a homogeneous mixture is obtained.
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o Store the indicator powder in a tightly sealed, light-resistant container. This dry mixture is
stable for an extended period.

. Sample Preparation
Collect the water sample in a clean container.
If the sample contains suspended solids, filter it through a 0.45 pum filter paper.

If the expected calcium hardness is high, dilute the sample with deionized water to bring the
concentration within the optimal range for the titration. A dilution that results in a titrant
volume of 15-25 mL is ideal.

. Titration Procedure
Pipette 50.0 mL of the water sample (or a diluted aliquot) into a 250 mL Erlenmeyer flask.

Add 2.0 mL of 1 M NaOH solution to the flask to raise the pH to 12-13. Swirl the flask to mix.
A precipitate of Mg(OH)z may form if magnesium is present.

Add a small scoop (approximately 0.1-0.2 g) of the murexide indicator powder to the flask.
The solution should turn a pink or rose-red color.

Rinse a burette with the 0.01 M EDTA solution and then fill it, ensuring no air bubbles are
present in the tip. Record the initial burette reading.

Titrate the sample with the 0.01 M EDTA solution while continuously swirling the flask.

As the endpoint approaches, the color will begin to change. Add the EDTA dropwise until the
color changes from pink to a distinct purple.

Record the final burette reading. The volume of EDTA used is the difference between the
final and initial readings.

Repeat the titration at least two more times with fresh aliquots of the same sample to ensure
concordant results (titre values should be within 0.1 mL of each other).

Data Presentation
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The results of the titrations should be recorded in a clear and organized manner to facilitate
calculation and comparison.

Table 1: Titration Volumes for Calcium Hardness Determination

. Initial Burette Final Burette Volume of EDTA
Replicate . .
Reading (mL) Reading (mL) Used (mL)
1 0.10 15.60 15.50
2 15.60 31.05 15.45
3 0.25 15.75 15.50
Average 15.48

Calculation of Calcium Hardness

The concentration of calcium hardness is typically expressed in mg/L of CaCOs. The
calculation is as follows:

Calcium Hardness (as mg/L CaCOs) = (V_EDTA x M_EDTA x 100.09 x 1000) / V_sample

Where:

V_EDTA = Average volume of EDTA used in the titration (in L)

M_EDTA = Molarity of the EDTA solution (in mol/L)

100.09 = Molar mass of CaCOs (in g/mol )

1000 = Conversion factor from g to mg

V_sample = Volume of the water sample used (in L)
Example Calculation:

Using the average volume from Table 1:
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Calcium Hardness = (0.01548 L x 0.01 mol/L x 100.09 g/mol x 1000 mg/g) / 0.050 L Calcium
Hardness = 309.88 mg/L CaCOs

Table 2: Summary of Calcium Hardness Results for Different Water Samples

Average Volume of EDTA Calcium Hardness (mg/L
Sample ID
(mL) CaCO0:s)
Tap Water 15.48 309.88
Bottled Mineral Water 22.15 443.40
Industrial Effluent 8.75 175.16
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Caption: Experimental workflow for calcium hardness determination.

Chemical Signaling Pathway
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Caption: Chemical pathway of color change at the endpoint.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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